Cas no 2167133-59-5 (6-methyl-1-(pentan-2-yl)-1,7-diazaspiro4.5decane)

• Product Name: 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro4.5decane
• CAS No: 2167133-59-5
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 6340886
• PubChem ID: 165506591
• Update Time: 2025-05-25

6-methyl-1-(pentan-2-yl)-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro4.5decane
• 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro[4.5]decane
• EN300-1273894
• 2167133-59-5

• Inchi： 1S/C14H28N2/c1-4-7-12(2)16-11-6-9-14(16)8-5-10-15-13(14)3/h12-13,15H,4-11H2,1-3H3
• InChI Key： KRMQIKXXINFVDR-UHFFFAOYSA-N
• SMILES： N1(C(C)CCC)CCCC21CCCNC2C

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro4.5decane

6-Methyl-1-(pentan-2-yl)-1,7-diazaspiro[4.5]decane: A Comprehensive Overview

6-Methyl-1-(pentan-2-yl)-1,7-diazaspiro[4.5]decane, also known by its CAS number 2167133-59-5, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The spirocyclic framework of this molecule, characterized by a bridged bicyclic system, makes it an intriguing subject for both theoretical and experimental studies.

The synthesis of 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro[4.5]decane involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have employed ring-closing metathesis techniques to construct the spirocyclic core, followed by functional group transformations to introduce the methyl and pentan-2-yl substituents.

The structural complexity of this compound lends itself to a variety of potential applications. In pharmacology, spirocyclic compounds are often explored for their ability to modulate protein-protein interactions, which are critical in many disease pathways. Recent studies have shown that 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro[4.5]decane exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. This has sparked interest in further exploring its therapeutic potential through preclinical trials.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The rigid spirocyclic framework provides mechanical stability, making it a candidate for use in advanced polymers and nanomaterials. Researchers have reported that incorporating this compound into polymer matrices can enhance the mechanical properties of the resulting materials, opening up possibilities for its use in high-performance applications such as aerospace and automotive industries.

The study of 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro[4.5]decane has also contributed to our understanding of spirocyclic chemistry. Its synthesis and characterization have provided valuable insights into the reactivity and stability of similar compounds. For example, recent computational studies have revealed that the electronic properties of this compound are highly sensitive to substituent effects, which could be exploited in designing more efficient catalysts or sensors.

Looking ahead, the continued exploration of 6-methyl-1-(pentan-2-yl)-1,7-diazaspiro[4.5]decane is expected to yield further discoveries in both academic and industrial settings. Its unique structure and versatile properties make it a valuable tool for advancing our knowledge of complex organic systems and their practical applications.